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Compound of Interest

Compound Name: ZK824859

Cat. No.: B611953 Get Quote

Essential Safety and Handling Guide for
ZK824859
This document provides immediate, essential safety and logistical information for the handling,

use, and disposal of ZK824859, a potent and selective urokinase plasminogen activator (uPA)

inhibitor. The following procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices and to build a foundation of trust

in handling this compound.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling ZK824859, particularly in its powder form, adherence to the following personal

protective equipment guidelines is mandatory to prevent inhalation, ingestion, and contact with

skin and eyes.

Core PPE Requirements
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Protective Equipment Specification Rationale

Eye Protection
Safety goggles with side-
shields

Protects against splashes
and airborne particles.

Hand Protection Protective gloves (e.g., nitrile) Prevents direct skin contact.

Body Protection
Impervious clothing (e.g., lab

coat)

Protects skin and personal

clothing from contamination.

| Respiratory Protection | Suitable respirator | Required when handling the powder form to

avoid inhalation. |

General Handling Precautions:

Avoid the formation of dust and aerosols.[1]

Work in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[1]

[2]

Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory area where ZK824859 is handled.[1]

Emergency and First Aid Procedures
In the event of exposure to ZK824859, the following first aid measures should be taken

immediately.
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Exposure Route First Aid Procedure

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1] Do NOT induce

vomiting.[2]

Eye Contact

Remove contact lenses if present. Flush eyes

immediately with large amounts of water,

separating eyelids to ensure adequate flushing.

Promptly call a physician.[2]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[2]

Inhalation

Relocate to fresh air immediately. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.[2]

Storage and Disposal Plan
Proper storage and disposal of ZK824859 are critical to maintain its stability and to protect the

environment.

Storage Conditions

Form Storage Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 1 year

| In Solvent | -20°C | 1 month |

Source: Selleck Chemicals

Disposal Plan:
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Dispose of contents and container to an approved waste disposal plant.[1]

Avoid release to the environment, as ZK824859 is very toxic to aquatic life with long-lasting

effects.[1]

Collect any spillage and dispose of it as hazardous waste.[1]

Experimental Protocols and Data
ZK824859 is a selective inhibitor of urokinase plasminogen activator (uPA). Below are key

quantitative data and a protocol for an in vivo experiment.

Inhibitory Activity of ZK824859

Target Species IC₅₀

uPA Human 79 nM

tPA Human 1580 nM

Plasmin Human 1330 nM

uPA Mouse 410 nM

tPA Mouse 910 nM

| Plasmin | Mouse | 1600 nM |

Source: MedChemExpress, Selleck Chemicals[3]

In Vivo Experimental Protocol: Chronic Mouse EAE
Model
The following outlines the use of ZK824859 in a chronic mouse model of Experimental

Autoimmune Encephalomyelitis (EAE), a model for multiple sclerosis.

Objective: To assess the efficacy of ZK824859 in preventing the development of clinical signs

of EAE.
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Methodology:

Animal Model: Utilize a chronic mouse EAE model.

Compound Preparation: Prepare a homogenous suspension of ZK824859 in a suitable

vehicle such as CMC-Na for oral administration.

Dosing Regimen:

Administer ZK824859 at doses of 10, 25, and 50 mg/kg.

The compound is given twice daily (b.i.d.).

Duration of Treatment: The treatment is carried out for 25 days.

Outcome Measurement: Monitor and record the clinical scores of the mice throughout the

study to assess the development and severity of the disease.

Expected Result: At a dose of 50 mg/kg, ZK824859 has been shown to completely prevent the

development of the disease.[3] Lower doses of 10 and 25 mg/kg did not show a significant

effect on clinical scores.[3]

Mechanism of Action Visualization
The primary mechanism of action for ZK824859 is the inhibition of urokinase plasminogen

activator (uPA), which plays a key role in the plasminogen activation system.
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ZK824859 Mechanism of Action
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Caption: ZK824859 inhibits the uPA-mediated conversion of plasminogen to plasmin.

This guide is intended to provide a summary of essential safety and handling information.

Always refer to the full Material Safety Data Sheet (MSDS) for complete details before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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